![molecular formula C20H15N5O4 B2891895 2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)-N-(1H-benzo[d]imidazol-2-yl)acetamide CAS No. 1251609-49-0](/img/structure/B2891895.png)
2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)-N-(1H-benzo[d]imidazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)-N-(1H-benzo[d]imidazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H15N5O4 and its molecular weight is 389.371. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anthelmintic and Antimicrobial Applications Compounds featuring benzimidazole derivatives have been evaluated for their anthelmintic activity, showcasing effectiveness against certain parasites. A study by Kumar and Sahoo (2014) synthesized derivatives that exhibited significant anthelmintic activity, underscoring the potential of such compounds in developing new anthelmintic drugs (Kumar & Sahoo, 2014). Additionally, derivatives have been investigated for antimicrobial properties, with specific compounds showing significant activity against a range of bacterial and fungal species, as noted by Turan-Zitouni et al. (2007) (Turan-Zitouni et al., 2007).
Antioxidant Properties Benzimidazole derivatives have also been studied for their antioxidant capabilities. Basta et al. (2017) investigated some benzimidazole derivatives as antioxidants for base oil, demonstrating their potential in enhancing oxidation stability (Basta et al., 2017).
Anti-inflammatory and Antitumor Activities Research has explored the anti-inflammatory and antitumor potentials of benzimidazole derivatives. Bhor and Sable (2022) synthesized derivatives that exhibited significant anti-inflammatory activity, indicating their therapeutic potential in inflammatory conditions (Bhor & Sable, 2022). Furthermore, derivatives have been assessed for their antitumor activities, with certain compounds displaying promising efficacy against various cancer cell lines, as detailed by Yurttaş et al. (2015) (Yurttaş et al., 2015).
Properties
IUPAC Name |
N-(1H-benzimidazol-2-yl)-2-[3-(1,3-benzodioxol-5-yl)-6-oxopyridazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N5O4/c26-18(23-20-21-14-3-1-2-4-15(14)22-20)10-25-19(27)8-6-13(24-25)12-5-7-16-17(9-12)29-11-28-16/h1-9H,10-11H2,(H2,21,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBNLGPNEXXQGTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NN(C(=O)C=C3)CC(=O)NC4=NC5=CC=CC=C5N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.